4-Amino-2,3-bis(benzoyloxy)-4-oxobutanoic acid

• IUPAC Name: 4-amino-2,3-dibenzoyloxy-4-oxobutanoic acid
• InChI: InChI=1S/C18H15NO7/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12/h1-10,13-14H,(H2,19,20)(H,21,22)
• InChI Key: UTUPXKNHKQWEAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)N
• Molecular Formula: C18H15NO7
• Molecular Weight: 357.3 g/mol

Description

“4-Amino-2,3-bis(benzoyloxy)-4-oxobutanoic acid” is a chemical compound with the molecular formula C18H14NO7. Its average mass is 356.307 Da and its monoisotopic mass is 356.077576 Da.

Scientific Research Applications

Potential Anti-Diabetic Agent

4-Amino-2,3-bis(benzoyloxy)-4-oxobutanoic acid, a succinamic acid derivative, has shown promise as an insulinotropic agent for treating non-insulin-dependent diabetes mellitus. A study demonstrated its effectiveness in reducing fasting blood glucose levels and improving insulin levels in diabetic rats. This compound also showed a significant improvement in serum lipids and lipid peroxidation products, suggesting its potential role in managing type-2 diabetes mellitus in experimental rats (Khurana, Sharma, Bhagat, & Sharma, 2018).

Anticancer Agent Activation

The compound has been studied in the context of anticancer therapies. Novel prodrugs were synthesized, designed to be activated to their corresponding nitrogen alkylating agents at tumor sites. In the presence of the enzyme carboxypeptidase G2 (CPG2), these prodrugs demonstrated substantially increased cytotoxicity against tumor cell lines (Springer et al., 1990).

Interaction with Amino Phenyl Methanol

A study explored the reactions of 4-oxobutanoic acids with 1,3-binucleophilic reagent (2-aminophenyl) methanol. This research provided insights into the mechanisms of these reactions and the structure of the resulting compounds, contributing to a deeper understanding of the chemical properties of 4-oxobutanoic acids (Amalʼchieva et al., 2022).

Synthesis and Psychotropic Activity Study

4-Aryl-2-benzoylmethylenehydrazono-4-oxobutanoic acids were synthesized and their psychotropic activity spectrum was studied. The research found varying degrees of psychopharmacological effects, linking the structure of these compounds to their psychotropic action. This could aid in targeted synthesis and the search for new pharmaceutical substances (Pulina et al., 2022).

UV Filter Synthesis in Human Lenses

The biosynthetic origin of 4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid O-beta-D-glucoside, a UV filter compound in human lenses, was investigated. This research provides valuable information on the synthesis of UV filters in the human lens, which is essential for understanding eye health and protection (Bova, Wood, Jamie, & Truscott, 1999).